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Compound of Interest

Compound Name: GNE-495

Cat. No.: B15607992 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of GNE-495, a potent and selective MAP4K4 inhibitor. The following procedural

guidance is intended for researchers, scientists, and drug development professionals to ensure

that this compound is managed safely, minimizing risk to personnel and the environment.

Adherence to these protocols, in conjunction with institutional and local regulations, is critical.

Safety and Handling Data
Proper disposal procedures begin with an understanding of the compound's characteristics and

associated hazards. All personnel handling GNE-495 must be familiar with the information

outlined in the Safety Data Sheet (SDS).
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Parameter Information

Chemical Name

8-amino-N-[1-(cyclopropylcarbonyl)-3-

azetidinyl]-2-(3-fluorophenyl)-1,7-naphthyridine-

5-carboxamide[1][2]

CAS Number 1449277-10-4[1][2][3][4][5][6][7]

Molecular Formula C22H20FN5O2[1][3][4][5][6][7]

Hazard Classification
Causes skin irritation (Category 2)[3]. Causes

serious eye irritation (Category 2A/2B)[3].

Required PPE
Wear protective gloves, protective clothing, eye

protection, and face protection[3].

Environmental Precautions

Do not allow to enter sewers or surface/ground

water[2][3]. Prevent further leakage or

spillage[3].

Procedural Guidance for Disposal
The disposal of GNE-495 must be managed as a controlled chemical waste process. Under no

circumstances should GNE-495 or its containers be disposed of via standard trash or sanitary

sewer systems.

Step 1: Personal Protective Equipment (PPE) and Preparation Before handling GNE-495
waste, ensure you are wearing the appropriate personal protective equipment, including a lab

coat, nitrile gloves, and safety glasses or goggles[3]. Work in a well-ventilated area, such as a

chemical fume hood.

Step 2: Waste Segregation and Collection All materials that have come into contact with GNE-
495 must be treated as hazardous waste.

Solid Waste: Collect unused or expired GNE-495 powder in its original vial or a clearly

labeled, sealed container.

Liquid Waste: Solutions containing GNE-495 should be collected in a dedicated, leak-proof,

and shatter-resistant hazardous waste container. Do not mix with other incompatible waste
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streams.

Contaminated Labware: Disposable items such as pipette tips, tubes, and gloves that are

contaminated with GNE-495 should be collected in a designated, sealed hazardous waste

bag or container[8].

Step 3: Labeling and Containment Properly label the hazardous waste container with the full

chemical name "GNE-495," the associated hazards (e.g., "Irritant"), the accumulation start

date, and any other information required by your institution's Environmental Health and Safety

(EHS) department. Ensure the container is securely sealed to prevent spills or leakage[8].

Step 4: Temporary Storage Store the sealed and labeled waste container in a designated,

secure, and well-ventilated secondary containment area, away from incompatible materials,

pending collection.

Step 5: Final Disposal Arrange for the collection and disposal of the GNE-495 waste through

your institution's EHS department or an approved chemical waste disposal contractor. It is the

user's responsibility to follow all local, state, and federal regulations for hazardous waste

disposal[2][8].

Experimental Protocols
This document provides operational guidance for disposal. No experimental protocols are cited.

Disposal Workflow Visualization
The following diagram illustrates the required step-by-step workflow for the safe disposal of

GNE-495.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15607992?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_Neuraminidase_Inhibitors_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/product/b15607992?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_Neuraminidase_Inhibitors_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/product/b15607992?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/21808m.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_Neuraminidase_Inhibitors_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/product/b15607992?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Identify GNE-495 Waste for Disposal

Step 1: Wear Required PPE
(Gloves, Goggles, Lab Coat)

Step 2: Segregate Waste Streams

Solid GNE-495 Liquid Solutions Contaminated Labware

Step 3: Collect in a Designated, Sealed, and
Properly Labeled Hazardous Waste Container

Step 4: Store Container Securely
in a Designated Area

Step 5: Contact EHS or Approved Contractor
for Waste Pickup

End: Professional Disposal via Approved Facility

Click to download full resolution via product page

Caption: Workflow for the safe segregation and disposal of GNE-495 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [GNE-495: Standard Operating Procedure for Safe
Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15607992#gne-495-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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